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Compound of Interest

Compound Name:
(R)-3,3'-Dibromo-2,2'-dimethoxy-

1,1'-binaphthyl

Cat. No.: B487043 Get Quote

CAS Number: 75714-59-9

This technical guide provides an in-depth overview of (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-
binaphthyl, a chiral organic compound with significant applications in asymmetric synthesis

and materials science. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, synthesis, and

applications, including experimental protocols and visual diagrams of key workflows.

Compound Properties
(R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl is a white to off-white crystalline solid. Its

chemical and physical properties are summarized in the table below.[1][2]
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Property Value Reference

CAS Number 75714-59-9 [2]

Molecular Formula C₂₂H₁₆Br₂O₂ [1][2]

Molecular Weight 472.17 g/mol [2]

Appearance
White to almost white powder

to crystal
[1]

Purity ≥98.0% (GC) [1]

Optical Purity Enantiomeric excess: ≥98.0%

Melting Point Not available

Solubility

Soluble in common organic

solvents such as THF, CH₂Cl₂,

and toluene.

InChI Key
DFTUKDIMHCCQIT-

UHFFFAOYSA-N

SMILES
COc1c(Br)cc2ccccc2c1-

c1c(OC)c(Br)cc2ccccc12

Synthesis
The synthesis of (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl typically involves a three-

step process starting from the commercially available (R)-(+)-1,1'-Bi-2-naphthol ((R)-BINOL).

The general synthetic workflow is outlined below.

Synthesis Workflow

Start (R)-BINOLStarting Material O-MethylationStep 1 (R)-2,2'-Dimethoxy-
1,1'-binaphthyl Dierctive Bromination

Step 2 (R)-3,3'-Dibromo-
2,2'-dimethoxy-
1,1'-binaphthyl

PurificationStep 3 EndFinal Product
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Caption: Synthetic workflow for (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl.

Experimental Protocol: O-Methylation of (R)-BINOL
Objective: To synthesize (R)-2,2'-dimethoxy-1,1'-binaphthyl.

Materials:

(R)-(+)-1,1'-Bi-2-naphthol ((R)-BINOL)

Dimethyl sulfate (DMS)

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF), anhydrous

Water, deionized

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

(R)-BINOL (1.0 eq) in anhydrous THF.
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Add a solution of sodium hydroxide (2.5 eq) in water to the flask and stir the mixture

vigorously.

Slowly add dimethyl sulfate (2.2 eq) to the reaction mixture at room temperature.

Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin

Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and quench with water.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl

acetate (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by column chromatography on silica gel (eluent:

hexane/ethyl acetate) to yield pure (R)-2,2'-dimethoxy-1,1'-binaphthyl.

Experimental Protocol: Bromination of (R)-2,2'-
dimethoxy-1,1'-binaphthyl
Objective: To synthesize (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl.

Materials:

(R)-2,2'-dimethoxy-1,1'-binaphthyl

N-Bromosuccinimide (NBS)

Dichloromethane (CH₂Cl₂), anhydrous

Round-bottom flask, protected from light

Magnetic stirrer
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Water, deionized

Sodium thiosulfate solution, saturated

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Procedure:

In a round-bottom flask protected from light, dissolve (R)-2,2'-dimethoxy-1,1'-binaphthyl (1.0

eq) in anhydrous dichloromethane.

Cool the solution to 0 °C in an ice bath.

Add N-Bromosuccinimide (2.2 eq) portion-wise to the stirred solution, maintaining the

temperature at 0 °C.

Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature. Continue

stirring for 12-16 hours. Monitor the reaction progress by TLC.

Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate.

Transfer the mixture to a separatory funnel and wash with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure.

The crude product is then purified by recrystallization or column chromatography on silica gel

(eluent: hexane/dichloromethane) to afford (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-
binaphthyl as a white solid.

Applications in Asymmetric Catalysis
(R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl serves as a valuable precursor for the

synthesis of more complex chiral ligands. The bromine atoms at the 3 and 3' positions can be
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readily transformed into other functional groups, allowing for the fine-tuning of the ligand's

steric and electronic properties. These tailored ligands are then employed in a variety of metal-

catalyzed asymmetric reactions.

Application in Asymmetric Catalysis

(R)-3,3'-Dibromo-
2,2'-dimethoxy-
1,1'-binaphthyl

Functional Group
Transformation

(e.g., Lithiation, Coupling)
Novel Chiral Ligand Chiral Metal Complex

Formation
Coordination with Metal Asymmetric Catalysis

(e.g., C-C bond formation)
Catalyst Enantioenriched Product EndHigh e.e.

Click to download full resolution via product page

Caption: General workflow for the application of the title compound in asymmetric catalysis.

Role in Drug Development
Chirality is a critical aspect of drug design, as different enantiomers of a drug can have vastly

different pharmacological activities and toxicities. Chiral ligands, such as those derived from

(R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl, are instrumental in the synthesis of

enantiomerically pure active pharmaceutical ingredients (APIs). The ability to selectively

synthesize one enantiomer over the other is a key challenge in modern pharmaceutical

manufacturing, and the development of efficient asymmetric catalytic systems is paramount.

Binaphthyl-based chiral ligands have been successfully employed in the synthesis of various

drug molecules and their intermediates.

Safety Information
(R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl should be handled with appropriate safety

precautions. It is recommended to consult the Safety Data Sheet (SDS) before use.

Hazard Statements: May cause eye irritation and respiratory irritation.

Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wear protective

gloves/protective clothing/eye protection/face protection.
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This technical guide provides a summary of the available information on (R)-3,3'-Dibromo-2,2'-
dimethoxy-1,1'-binaphthyl. For further details, researchers are encouraged to consult the

primary literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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